Cas no 2551119-65-2 (lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate)
2551119-65-2 structure
Product Name:lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate
CAS No:2551119-65-2
MF:C6H8LiN3O2
MW:161.087620735168
MDL:MFCD32875345
CID:5656754
PubChem ID:155822257
Update Time:2023-11-27
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Lithium;3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate
- EN300-27194225
- lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate
- 2551119-65-2
-
- MDL: MFCD32875345
- Inchi: 1S/C6H9N3O2.Li/c1-4-7-5(9-8-4)2-3-6(10)11;/h2-3H2,1H3,(H,10,11)(H,7,8,9);/q;+1/p-1
- InChI Key: PTPRMIHCCVZKHE-UHFFFAOYSA-M
- SMILES: [O-]C(CCC1=NNC(C)=N1)=O.[Li+]
Computed Properties
- Exact Mass: 161.07765494g/mol
- Monoisotopic Mass: 161.07765494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.7Ų
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27194225-1g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95% | 1g |
$205.0 | 2023-09-10 | |
| Enamine | EN300-27194225-5g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95% | 5g |
$933.0 | 2023-09-10 | |
| Enamine | EN300-27194225-10g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95% | 10g |
$1846.0 | 2023-09-10 | |
| Enamine | EN300-27194225-0.05g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 0.05g |
$47.0 | 2025-03-20 | |
| Enamine | EN300-27194225-0.1g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 0.1g |
$71.0 | 2025-03-20 | |
| Enamine | EN300-27194225-0.25g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 0.25g |
$102.0 | 2025-03-20 | |
| Enamine | EN300-27194225-0.5g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 0.5g |
$160.0 | 2025-03-20 | |
| Enamine | EN300-27194225-1.0g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 1.0g |
$205.0 | 2025-03-20 | |
| Enamine | EN300-27194225-2.5g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 2.5g |
$472.0 | 2025-03-20 | |
| Enamine | EN300-27194225-5.0g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 5.0g |
$933.0 | 2025-03-20 |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
2551119-65-2 (lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk